Cas no 36016-40-7 (O-(MESITYLSULFONYL)HYDROXYLAMINE)

O-(Mesitylsulfonyl)hydroxylamine (MSH) is a versatile reagent commonly employed in organic synthesis, particularly for the direct introduction of hydroxylamine functionalities. Its mesitylsulfonyl group enhances stability while maintaining reactivity, making it a preferred choice for selective N–O bond formation. MSH is widely used in the synthesis of oximes, hydroxamic acids, and other nitrogen-oxygen-containing compounds. The reagent offers advantages such as controlled reactivity, compatibility with various functional groups, and ease of handling under standard laboratory conditions. Its crystalline solid form ensures convenient storage and accurate dosing. MSH is particularly valuable in medicinal chemistry and materials science for constructing complex molecular architectures.
O-(MESITYLSULFONYL)HYDROXYLAMINE structure
36016-40-7 structure
Product Name:O-(MESITYLSULFONYL)HYDROXYLAMINE
CAS No:36016-40-7
MF:C9H13NO3S
MW:215.269421339035
CID:54527
PubChem ID:11830845
Update Time:2025-06-25

O-(MESITYLSULFONYL)HYDROXYLAMINE Chemical and Physical Properties

Names and Identifiers

    • O-(MESITYLSULFONYL)HYDROXYLAMINE
    • O-mesitylenesulphonylhydroxylamine
    • O-Mesitylenesulfonylhydroxylamine
    • amino 2,4,6-trimethylbenzenesulfonate
    • O-(2,4,6-Trimethylbenzenesulfonyl)hydroxylamine
    • 1-aminooxysulfonyl-2,4,6-trimethylbenzene
    • 2-[(Aminooxy)sulfonyl]-1,3,5-trimethylbenzene
    • 2-aminooxysulphonyl-1,3,5-trimethylbenzene
    • O-mesitiylenesulfonyl acetoxyhydroxylamine
    • O-mesityl-sulphonyl-hydroxylamine
    • Hydroxylamine,O-(mesitylsulfonyl)- (6CI)
    • Hydroxylamine, O-[(2,4,6-trimethylphenyl)sulfonyl]-(9CI)
    • O-(Mesitylenesulfonyl)-N-hydroxylamine
    • O-(Mesitylenesulfonyl)hydroxylamine
    • O-(2,4,6-Trimethylphenyl)sulfonylhydroxylamine
    • BCP07925
    • O-(2,4,6-trimethyl-benzenesulfonyl)hydroxylamine
    • DTXSID30474114
    • AB44571
    • O-(mesitylenesulfonyl)hydroxyamine
    • SCHEMBL20310
    • BS-13986
    • AKOS015998849
    • o-(mesitylsulfonyl) hydroxylamine
    • O-mesitylenesulfonylhydroxyl-amine
    • J-507609
    • FT-0689300
    • O-Mesitylenesulfonylhydroxylamine 10-40% water
    • O-mesitylene sulfonylhydroxylamine
    • O-mesitylsulphonyl-hydroxylamine
    • AMINO 2,4,6-TRIMETHYLBENZENE-1-SULFONATE
    • AMY22971
    • 2-[(Aminoxy)-sulfonyl]-1,3,5-trimethylbenzene
    • CHKQALUEEULCPZ-UHFFFAOYSA-N
    • O-mesitylene-sulfonyl-hydroxylamine
    • (O-mesitylenesulfonyl)hydroxylamine
    • O-mesitylsulfonylhydroxylamine
    • Hydroxylamine, O-[(2,4,6-trimethylphenyl)sulfonyl]-
    • 36016-40-7
    • o-mesitylsulfonyl-hydroxylamine
    • 2,4,6-trimethylbenzenesulfonic acid amino ester
    • EN300-116652
    • O-mesitylenesulfonyl-hydroxylamine
    • MDL: MFCD08275028
    • Inchi: 1S/C9H13NO3S/c1-6-4-7(2)9(8(3)5-6)14(11,12)13-10/h4-5H,10H2,1-3H3
    • InChI Key: CHKQALUEEULCPZ-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=CC(C)=CC=1C)(=O)(=O)ON

Computed Properties

  • Exact Mass: 215.06200
  • Monoisotopic Mass: 215.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.240
  • Melting Point: 93-94 ºC
  • Boiling Point: 381°C at 760 mmHg
  • Flash Point: 184.2°C
  • Refractive Index: 1.556
  • PSA: 77.77000
  • LogP: 2.97190
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

O-(MESITYLSULFONYL)HYDROXYLAMINE Security Information

O-(MESITYLSULFONYL)HYDROXYLAMINE Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

O-(MESITYLSULFONYL)HYDROXYLAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
O875817-500mg
O-Mesitylenesulfonylhydroxylamine
36016-40-7 97%()in 25% H2O
500mg
2,680.00 2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X82165-500mg
O-Mesitylenesulfonylhydroxylamine
36016-40-7 97%()in 25% H2O
500mg
¥2148.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X82165-100mg
O-Mesitylenesulfonylhydroxylamine
36016-40-7 97%()in 25% H2O
100mg
¥708.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X82165-50mg
O-Mesitylenesulfonylhydroxylamine
36016-40-7 97%()in 25% H2O
50mg
¥428.0 2023-09-05
Chemenu
CM328427-50mg
amino 2,4,6-trimethylbenzenesulfonate
36016-40-7 95%+
50mg
$106 2022-06-11
Chemenu
CM328427-500mg
amino 2,4,6-trimethylbenzenesulfonate
36016-40-7 95%+
500mg
$378 2022-06-11
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O303539-50mg
O-(MESITYLSULFONYL)HYDROXYLAMINE
36016-40-7 95%()
50mg
¥429.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O303539-100mg
O-(MESITYLSULFONYL)HYDROXYLAMINE
36016-40-7 95%()
100mg
¥727.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O303539-500mg
O-(MESITYLSULFONYL)HYDROXYLAMINE
36016-40-7 95%()
500mg
¥2257.90 2023-09-01
A2B Chem LLC
AB46797-1g
O-Mesitylenesulfonylhydroxylamine 10-40% water
36016-40-7 95+%
1g
$639.00 2023-12-30

O-(MESITYLSULFONYL)HYDROXYLAMINE Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:36016-40-7)2,4,6-三甲基苯磺酰羟胺
Order Number:LE27001150
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com

O-(MESITYLSULFONYL)HYDROXYLAMINE Related Literature

Additional information on O-(MESITYLSULFONYL)HYDROXYLAMINE

O-(Mesitylsulfonyl)Hydroxylamine: A Comprehensive Overview

O-(Mesitylsulfonyl)Hydroxylamine, also known by its CAS number 36016-40-7, is a chemical compound that has garnered significant attention in the field of organic synthesis and catalysis. This compound, with its unique structure and properties, plays a pivotal role in various chemical reactions, particularly in the activation of hydroxyl groups. The molecule consists of a hydroxylamine group attached to a mesitylsulfonyl moiety, which imparts distinctive electronic and steric effects that are crucial for its reactivity.

The mesitylsulfonyl group, derived from mesitylene (a derivative of toluene), is a strong electron-withdrawing group. This characteristic significantly enhances the electrophilic nature of the adjacent hydroxyl group, making it highly reactive in nucleophilic substitution reactions. Recent studies have highlighted the importance of such activating groups in facilitating various transformations, including the formation of imines and hydrazones. These reactions are fundamental in the synthesis of bioactive molecules and pharmaceutical intermediates.

One of the most notable applications of O-(Mesitylsulfonyl)Hydroxylamine is its use as a protecting group for hydroxylamines in organic synthesis. This application is particularly valuable in multi-step syntheses where precise control over reactivity is essential. The compound's ability to stabilize reactive intermediates has been extensively explored in recent research, with findings suggesting its potential in developing more efficient synthetic pathways for complex molecules.

Moreover, O-(Mesitylsulfonyl)Hydroxylamine has been employed as a catalyst in certain enantioselective reactions. Its chiral derivatives have shown promise in asymmetric induction, which is critical for the production of chiral drugs and agrochemicals. Recent advancements in asymmetric catalysis have further underscored the versatility of this compound, with researchers exploring its potential in tandem catalysis and cascade reactions.

In terms of synthesis, O-(Mesitylsulfonyl)Hydroxylamine can be prepared via several routes, including the reaction of hydroxylamine with mesitylene sulfonyl chloride. This method ensures high yields and good purity, making it suitable for large-scale production. The stability of the compound under various reaction conditions has been thoroughly investigated, with results indicating its robustness even under harsh conditions.

The environmental impact and safety profile of O-(Mesitylsulfonyl)Hydroxylamine are also areas of active research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate toxicity, it can be safely handled with appropriate precautions, aligning with current regulatory standards for chemical use.

In conclusion, O-(Mesitylsulfonyl)Hydroxylamine (CAS 36016-40-7) stands as a versatile and valuable compound in modern organic chemistry. Its unique properties, coupled with recent advancements in its applications and synthesis methods, position it as a key player in the development of novel chemical processes and products. As research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow significantly.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:36016-40-7)2,4,6-三甲基苯磺酰羟胺
LE27001150
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email